Cas no 1886967-52-7 ([3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride)

• Product Name: [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride
• CAS No: 1886967-52-7
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• CID: 4626937
• PubChem ID: 132316196
• Update Time: 2025-07-24

[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride
• MFCD31421707
• starbld0013606
• EN300-650540
• [3-Ttrifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine hydrochloride
• AKOS034070585
• [3-(Trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine HCl
• 1-(Aminomethyl)-3-(trifluoromethyl)bicyclo[1.1.1]pentane Hydrochloride
• SY263796
• Z2873216923
• E88217
• PS-15587
• EN300-37374214
• 1886967-52-7
• [3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride
• SCHEMBL26917230
• 1-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride
• (3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride

• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)6-1-5(2-6,3-6)4-11;/h1-4,11H2;1H
• InChI Key： WVDRYETUMVJEBQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C12CC(CN)(C1)C2)(F)F

Computed Properties

• Exact Mass: 201.0532115g/mol
• Monoisotopic Mass: 201.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride

[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 1886967-52-7 is a fascinating molecule known as [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular research. The presence of a trifluoromethyl group and a bicyclo[1.1.1]pentanyl moiety imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating bicyclic structures. The bicyclo[1.1.1]pentanyl ring system is known for its rigid conformation, which can be exploited to enhance binding affinity and selectivity in drug-target interactions. The trifluoromethyl group, on the other hand, is a well-documented pharmacophore that influences metabolic stability, lipophilicity, and binding interactions with biological targets.

Recent studies have highlighted the significance of [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, researchers have investigated its potential as a lead compound in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The trifluoromethyl group enhances the metabolic stability of such inhibitors, while the bicyclo[1.1.1]pentanyl core provides a rigid framework that optimizes binding to protein targets.

Moreover, the hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies. This enhanced solubility is particularly beneficial for pharmacokinetic studies and formulation development, where bioavailability and drug delivery are critical factors.

The structural features of [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride also make it an attractive candidate for exploring new synthetic methodologies. Chemists have leveraged its unique framework to develop novel catalytic processes and reaction pathways that could be applied to other complex molecules. These advancements in synthetic chemistry not only expand the toolkit available to drug developers but also contribute to the broader understanding of molecular architecture and function.

In conclusion, [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride represents a promising compound in the realm of chemical biology and pharmaceutical research. Its distinctive structural attributes, combined with its potential applications in drug discovery and synthetic chemistry, position it as a cornerstone molecule for future investigations. As research continues to evolve, this compound is likely to play an increasingly significant role in shaping the next generation of therapeutic agents.